2-benzenesulfonamido-N-[(2H-1,3-benzodioxol-5-yl)methyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-(benzenesulfonamido)-N-(1,3-benzodioxol-5-ylmethyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H15N3O5S2/c22-17(19-9-12-6-7-15-16(8-12)26-11-25-15)14-10-27-18(20-14)21-28(23,24)13-4-2-1-3-5-13/h1-8,10H,9,11H2,(H,19,22)(H,20,21)
• InChI Key: NQDSRWHMLDUKPM-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CSC(=N3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C18H15N3O5S2
• Molecular Weight: 417.5 g/mol

Description

The compound “2-benzenesulfonamido-N-[(2H-1,3-benzodioxol-5-yl)methyl]-1,3-thiazole-4-carboxamide” is a complex organic molecule. It contains a benzodioxole group, which is a common motif in many bioactive compounds. It also contains a thiazole group, which is a heterocyclic compound that is often found in various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The benzodioxole and thiazole rings would likely contribute to the rigidity of the molecule, while the benzenesulfonamido and carboxamide groups could potentially participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzodioxole and thiazole rings could potentially increase its stability and rigidity.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to targetGlycogen synthase kinase-3 beta (GSK-3β) . GSK-3β is a serine/threonine protein kinase that plays a crucial role in numerous cellular processes and is implicated in various diseases, including cancer, diabetes, and neurodegenerative disorders .

Mode of Action

Based on the structural similarity to other compounds, it may interact with its target (like gsk-3β) and modulate its activity, leading to changes in cellular processes

Biochemical Pathways

Gsk-3β, a potential target of this compound, is involved in several key cellular pathways, including cell cycle regulation, apoptosis, and glucose metabolism . Modulation of GSK-3β activity can therefore have wide-ranging effects on cellular function.

Pharmacokinetics

Similar compounds have been reported to have good selectivity between cancer cells and normal cells , suggesting potential for targeted action and minimal off-target effects

Result of Action

Compounds with similar structures have been reported to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that this compound may have potential anticancer activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use and its demonstrated properties. If it shows promise as a pharmaceutical, for example, further studies could be conducted to optimize its properties and evaluate its efficacy and safety.